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Compound of Interest

Compound Name: 1H-Pyrazole-3,5-dimethanamine

CAS No.: 144693-57-2

Cat. No.: B121837

Get Quote

Executive Summary
Target Molecule: 1H-Pyrazole-3,5-dimethanamine Synonyms: 3,5-Bis(aminomethyl)pyrazole;

Hbampz CAS Registry Number: 104897-51-6 (Generic for base/salt forms) Primary Application:

High-affinity chelating ligand for transition metals (Cu, Zn, Ni) in bioinorganic modeling and

Metal-Organic Framework (MOF) construction.[1]

This guide details the synthesis of 1H-Pyrazole-3,5-dimethanamine, a pivotal scaffold in

coordination chemistry.[1] Unlike simple pyrazoles, the 3,5-dimethanamine derivative offers a

unique N4-donor set when bridging two metal centers.[1] The protocol presented here utilizes a

reductive functionalization strategy starting from diethyl pyrazole-3,5-dicarboxylate.[1] This

route is selected for its scalability, regiochemical purity, and avoidance of difficult-to-separate

radical halogenation byproducts common in direct methyl-oxidation routes.[1]

Retrosynthetic Analysis & Strategy
The synthesis is designed to build the aminomethyl side chains systematically while preserving

the aromatic pyrazole core.
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Strategic Disconnections[1]
C-N Bond Formation: The primary amine groups are installed via nucleophilic substitution of

a bis-electrophile (halide or mesylate) with an azide source, followed by reduction. This

avoids over-alkylation issues common with direct amination.

Side Chain Construction: The methylene carbons are derived from the reduction of ester

moieties.

Starting Material: Diethyl 1H-pyrazole-3,5-dicarboxylate is the ideal progenitor, commercially

available or synthesized from acetylacetone derivatives.[1]
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Figure 1: Retrosynthetic pathway utilizing a functional group interconversion strategy.[1]

Detailed Experimental Protocol
Phase 1: Reduction to Diol
Objective: Convert the diester to 3,5-bis(hydroxymethyl)pyrazole. Reaction Type: Hydride

Reduction.

Parameter Specification

Substrate Diethyl 1H-pyrazole-3,5-dicarboxylate (1.0 eq)

Reagent Lithium Aluminum Hydride (LiAlH₄) (3.0 - 4.0 eq)

Solvent Anhydrous THF (0.2 M concentration)

Temperature 0°C to Reflux

Time 12 - 18 Hours

Yield 75 - 85%
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Protocol:

Setup: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser and addition

funnel. Purge with Argon/Nitrogen.[2]

Reagent Prep: Suspend LiAlH₄ (4.0 eq) in anhydrous THF at 0°C.

Addition: Dissolve Diethyl 1H-pyrazole-3,5-dicarboxylate in THF. Add this solution dropwise

to the LiAlH₄ suspension. Caution: Exothermic gas evolution.

Reaction: Warm to room temperature, then reflux overnight (approx. 65°C). The solution

typically turns grey/white.

Workup (Fieser Method): Cool to 0°C. Carefully quench sequentially with:

mL Water (

= grams of LiAlH₄)

mL 15% NaOH

mL Water[3]

Isolation: Stir the granular precipitate for 30 mins. Filter through Celite. Wash the filter cake

with hot THF/Methanol (9:1).

Purification: Concentrate the filtrate. The product, 3,5-bis(hydroxymethyl)pyrazole, is often

obtained as a white solid/oil sufficient for the next step.

Phase 2: Chlorination
Objective: Activate the hydroxyl groups for substitution. Reaction Type: Nucleophilic Acyl

Substitution (via Thionyl Chloride).
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Parameter Specification

Substrate 3,5-Bis(hydroxymethyl)pyrazole (1.0 eq)

Reagent
Thionyl Chloride (SOCl₂) (Excess,

solvent/reagent)

Solvent Neat or DCM

Temperature 0°C to Reflux

Yield >90% (as HCl salt)

Protocol:

Addition: Place the diol in a flask. Cool to 0°C. Add SOCl₂ dropwise (approx. 5-10 eq).[1]

Reaction: Reflux for 2-4 hours. The solid should dissolve, and gas (SO₂, HCl) will evolve.

Workup: Evaporate excess SOCl₂ under reduced pressure. Co-evaporate with toluene (3x)

to remove traces of acid.

Product: The residue is 3,5-bis(chloromethyl)pyrazole hydrochloride. It is hygroscopic and

unstable; use immediately or store under inert gas.

Phase 3: Azidation
Objective: Install the nitrogen framework. Reaction Type: SN2 Substitution.

Protocol:

Dissolution: Dissolve the crude chloride residue in DMF or DMSO (0.5 M).

Reagent: Add Sodium Azide (NaN₃) (3.0 eq). Safety: Use a blast shield; avoid metal

spatulas.

Conditions: Heat to 60-80°C for 4-6 hours.

Workup: Dilute with water and extract with Ethyl Acetate (3x). Wash organics with brine (5x)

to remove DMF. Dry over MgSO₄ and concentrate.
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Product:3,5-Bis(azidomethyl)pyrazole. Warning: Potentially shock-sensitive.[1] Do not distill.

Handle in solution if possible.

Phase 4: Reduction to Diamine
Objective: Final reduction to the target primary amine. Reaction Type: Staudinger Reduction or

Catalytic Hydrogenation.

Method A: Catalytic Hydrogenation (Preferred for scale)

Setup: Dissolve the diazide in Ethanol/HCl (to protect the amine product).

Catalyst: Add 10% Pd/C (10 wt%).

Conditions: H₂ atmosphere (balloon or 1-3 bar) at RT for 12 hours.

Workup: Filter through Celite. Concentrate the filtrate.

Isolation: The product is isolated as the 1H-Pyrazole-3,5-dimethanamine dihydrochloride

salt.[1]

Method B: Staudinger Reduction (Preferred for small scale/purity)

Reagent: Add Triphenylphosphine (PPh₃) (2.2 eq) to the diazide in THF/Water (10:1).

Reaction: Stir at RT until N₂ evolution ceases (1-2 hours), then reflux for 2 hours to hydrolyze

the iminophosphorane.

Workup: Acidify with HCl, wash with DCM (removes PPh₃/O=PPh₃). Lyophilize the aqueous

layer.

Characterization Data
The product is most stable and commonly handled as the dihydrochloride salt.

Physical State: White to off-white hygroscopic solid (HCl salt).[1]

¹H NMR (D₂O, 400 MHz):
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6.70 (s, 1H, Pyrazole-CH)

4.35 (s, 4H, -CH₂-NH₂)

¹³C NMR (D₂O):

145.2 (C3/C5), 106.8 (C4), 36.5 (CH₂).

IR (KBr): Broad bands at 3200-2800 cm⁻¹ (NH₃⁺ stretch).[1]

Critical Safety & Handling
Azide Hazards: Sodium azide is acutely toxic. Organic azides with low C/N ratios (<3) can be

explosive. 3,5-Bis(azidomethyl)pyrazole has a ratio of C5/N8 ≈ 0.6, placing it in the high-risk

category. Never concentrate the azide to dryness if possible; carry it through in solution.

LiAlH₄: Reacts violently with water. Ensure all glassware is oven-dried.

Thionyl Chloride: Releases toxic SO₂ and HCl gas. Perform all operations in a functioning

fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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